N-Decyl-D21 alcohol
Overview
Description
N-Decyl-D21 alcohol, also known as 1-Decanol-d21, is a variant of 1-Decanol where all the hydrogen atoms are replaced by deuterium . It has the molecular formula C10H22O and a molecular weight of 179.41 g/mol . It is a straight chain fatty alcohol with ten carbon atoms .
Synthesis Analysis
N-Decyl-D21 alcohol can be synthesized using lithium aluminium deuteride in tetrahydrofuran . The yield of this reaction is 6.36 g .Molecular Structure Analysis
The IUPAC name for N-Decyl-D21 alcohol is 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-henicosadeuteriodecan-1-ol . The InChI isInChI=1S/C10H22O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-10H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2 . The Canonical SMILES is CCCCCCCCCCO and the Isomeric SMILES is [2H]C ( [2H]) ( [2H])C ( [2H]) ( [2H])C ( [2H]) ( [2H])C ( [2H]) ( [2H])C ( [2H]) ( [2H])C ( [2H]) ( [2H])C ( [2H]) ( [2H])C ( [2H]) ( [2H])C ( [2H]) ( [2H])O . Physical And Chemical Properties Analysis
N-Decyl-D21 alcohol is a colorless to light yellow viscous liquid . It has a density of 0.8297 g/cm³ . The molecular weight is 179.41 g/mol . The exact mass and monoisotopic mass are 179.298876986 g/mol . It has a topological polar surface area of 20.2 Ų .Scientific Research Applications
Production of Plasticizers
1-Decanol is used in the production of plasticizers . Plasticizers are substances added to materials to increase their plasticity, flexibility, and reduce their brittleness. They are commonly added to polymers such as plastics and rubber.
Lubricant Manufacturing
This compound is also used in the manufacture of lubricants . Lubricants are substances that help to reduce friction between surfaces in mutual contact, which ultimately reduces the heat generated when the surfaces move.
Surfactant Production
Surfactants, or surface active agents, are compounds that lower the surface tension between two liquids or between a liquid and a solid. 1-Decanol is used in the production of these surfactants .
Solvent Applications
1-Decanol serves as a solvent in various industrial applications . Solvents are typically used to dissolve, suspend or extract other materials, usually without chemically changing either the solvents or the other substances.
Skin Permeation Enhancer
The ability of 1-Decanol to permeate the skin has led to it being investigated as a penetration enhancer for transdermal drug delivery . This means it could potentially be used to improve the delivery of certain medications through the skin.
Safety and Handling Research
Like other medium chain fatty alcohols, 1-Decanol is able to permeate the skin which can lead to irritation . Therefore, it’s important in safety research, particularly in understanding the effects of skin exposure to certain chemicals.
Safety and Hazards
N-Decyl-D21 alcohol is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is a combustible liquid and causes serious eye irritation . It is harmful to aquatic life with long-lasting effects . In case of fire, water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam should be used for extinction .
properties
IUPAC Name |
1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-henicosadeuteriodecan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-10H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWKFXSUHUHTGQN-SLBGAMDCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Decyl-D21 alcohol | |
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